(+/-)-5-Amino-2-benzyl-2-azabicyclo[2,2,2]-octane

• Molecular Formula: C14H20N2
• Molecular Weight: 216.32 g/mol
• IUPAC Name: 2-benzyl-2-azabicyclo[2.2.2]octan-5-amine
• InChI: InChI=1S/C14H20N2/c15-14-8-13-7-6-12(14)10-16(13)9-11-4-2-1-3-5-11/h1-5,12-14H,6-10,15H2
• InChI Key: HOEVDLBTDAMQII-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CN(C1CC2N)CC3=CC=CC=C3

Description

(+/-)-5-Amino-2-benzyl-2-azabicyclo[2,2,2]-octane is a useful research compound. Its molecular formula is C14H20N2 and its molecular weight is 216.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of (±) 5-azido-2-benzoyl-2-azabicyclo[2,2,2]octane (D3d) (3.3 g) in dry THF (100 ml) under nitrogen was added a solution of diborane in THF (50 ml, 1M solution) and the whole heated under reflux for 12 hours. On cooling, an excess of 5N HCl was added and the mixture heated on a steam bath for 2 hrs. Basification and saturation with K2CO3, extraction with CH2Cl2, drying (K2CO3), concentration and distillation afforded the (±)-5-amino-2-benzyl-2-azabicyclo[2,2,2]-octane (D4b) (2.7 g, 85%) bp 120°-140°/0.1 mm.